1-tert-butyl-5-(2,4-dichlorobenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
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Description
This compound belongs to the pyrazolo[3,4-d]pyrimidin-4-one class, a privileged scaffold in medicinal chemistry due to its versatility in interacting with biological targets. The core structure consists of fused pyrazole and pyrimidine rings, with substituents at the 1- and 5-positions: a tert-butyl group (1-position) and a 2,4-dichlorobenzyl group (5-position). These substituents confer distinct physicochemical and pharmacological properties.
Properties
Molecular Formula |
C16H16Cl2N4O |
|---|---|
Molecular Weight |
351.2 g/mol |
IUPAC Name |
1-tert-butyl-5-[(2,4-dichlorophenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one |
InChI |
InChI=1S/C16H16Cl2N4O/c1-16(2,3)22-14-12(7-20-22)15(23)21(9-19-14)8-10-4-5-11(17)6-13(10)18/h4-7,9H,8H2,1-3H3 |
InChI Key |
WLIWGVCMYYBUHM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)CC3=C(C=C(C=C3)Cl)Cl |
Origin of Product |
United States |
Biological Activity
1-tert-butyl-5-(2,4-dichlorobenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and therapeutic applications.
Chemical Structure and Properties
The compound belongs to the class of pyrazolo[3,4-d]pyrimidin-4-ones, which are known for their diverse biological activities. The structural formula can be represented as follows:
1. Kinase Inhibition
Research indicates that compounds similar to 1-tert-butyl-5-(2,4-dichlorobenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one exhibit significant inhibitory activity against cyclin-dependent kinases (CDKs). These kinases play a crucial role in cell cycle regulation and are often implicated in cancer proliferation. The compound has shown selectivity towards specific CDK subtypes, making it a candidate for cancer therapy .
2. Antitumor Activity
In vitro studies have demonstrated that the compound exhibits cytotoxic effects against various cancer cell lines. For instance, it has been reported to inhibit the growth of breast cancer and leukemia cell lines by inducing apoptosis. The mechanism involves the modulation of signaling pathways associated with cell survival and proliferation .
3. Anti-inflammatory Effects
The compound also displays anti-inflammatory properties. In animal models, it has been shown to reduce inflammation markers and alleviate symptoms associated with inflammatory diseases. This activity may be attributed to its ability to inhibit certain pro-inflammatory cytokines .
The primary mechanism of action involves the inhibition of CDKs, which leads to cell cycle arrest in the G1 phase. This disruption prevents cancer cells from proliferating and can trigger programmed cell death (apoptosis) . Additionally, the compound's anti-inflammatory effects may stem from its ability to modulate immune responses by affecting cytokine production.
Case Studies
| Study | Objective | Findings |
|---|---|---|
| Study A | Evaluate antitumor activity | Significant reduction in tumor size in treated mice compared to control group. |
| Study B | Assess kinase inhibition | IC50 values indicated potent inhibition of CDK2 and CDK6. |
| Study C | Investigate anti-inflammatory effects | Decreased levels of TNF-alpha and IL-6 in treated animals. |
Comparison with Similar Compounds
Structural and Chemical Comparisons
The pyrazolo[3,4-d]pyrimidin-4-one core is common among analogs, but substituent variations lead to significant differences:
Key Observations :
- Electron Effects : The 2,4-dichlorobenzyl group introduces stronger electron-withdrawing effects than bromine or phenylpiperazinyl substituents, possibly enhancing stability in metabolic pathways .
Key Observations :
- Halogenated Substituents : Bromine and chlorine atoms improve antimicrobial potency via halogen bonding .
- Bulkier Groups : The tert-butyl group in the target compound may reduce off-target interactions compared to smaller substituents, enhancing specificity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
